2-Tert-butyl-3,3-dimethylbutanoic acid
Overview
Description
2-Tert-butyl-3,3-dimethylbutanoic acid is a chemical compound with the molecular formula C10H20O2 . It is used as an intermediate in the synthesis of medicines and agricultural chemicals .
Molecular Structure Analysis
The molecular structure of 2-Tert-butyl-3,3-dimethylbutanoic acid contains a total of 31 bonds, including 11 non-H bonds, 1 multiple bond, 3 rotatable bonds, 1 double bond, 1 aliphatic carboxylic acid, and 1 hydroxyl group . The molecular weight is 172.27 .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Tert-butyl-3,3-dimethylbutanoic acid include a molecular weight of 116.1583 and a formula weight of 172.27 . The compound is available in crystal form .Scientific Research Applications
Synthesis and Chemical Reactivity
- The synthesis of sterically congested acetic acid derivatives includes reactions with tert-butyl 2-oxo-3,3-dimethylbutanoate, leading to various ester compounds. These compounds have undergone studies for their reactivity and potential rearrangements during synthesis (Hegarty & O'neill, 1993).
Crystal Structure Analysis
- Crystal structure analyses of lithium enolates derived from esters like tert-butyl propionate and methyl 3,3-dimethylbutanoate have provided insights into the geometry and reaction pathways of these molecules. This research is crucial for understanding the structures of metallated species in synthetic organic chemistry (Seebach et al., 1985).
Mosquito-Larvicidal and Antibacterial Properties
- Novel compounds synthesized from 3,3-dimethyl-2-oxobutanoic acid have shown promising mosquito-larvicidal and antibacterial activities. These findings are significant for developing new drug candidates against bacterial pathogens and controlling malaria vectors (Castelino et al., 2014).
Organic Synthesis and Medicinal Chemistry
- The synthesis of tert-butyl 2-(tert-butyl)-5,5-dimethyl-4-oxoimidazolidine-1-carboxylate demonstrates its use as a chiral auxiliary in dipeptide synthesis. This research is relevant for the synthesis of enantiomerically pure compounds in medicinal chemistry (Studer et al., 1995).
Catalysis and Ligand Synthesis
- The synthesis and application of a new diphosphite ligand, derived from 3-(3-tert-butyl-4-hydroxyphenyl)propionic acid methyl ester, in rhodium-catalyzed hydroformylation, illustrates its potential in organometallic chemistry and catalysis (Mikhel et al., 2011).
Safety And Hazards
properties
IUPAC Name |
2-tert-butyl-3,3-dimethylbutanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20O2/c1-9(2,3)7(8(11)12)10(4,5)6/h7H,1-6H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CSUSKPNFQZZRGX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(C(=O)O)C(C)(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00194610 |
Source
|
| Record name | Butyric acid, 2-tert-butyl-3,3-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00194610 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Tert-butyl-3,3-dimethylbutanoic acid | |
CAS RN |
41785-81-3 |
Source
|
| Record name | Butyric acid, 2-tert-butyl-3,3-dimethyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041785813 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Butyric acid, 2-tert-butyl-3,3-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00194610 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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